Cas no 1616388-35-2 (5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1616388-35-2
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 4609244
• Update Time: 2025-05-19

5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C6H5F3N2O2/c1-2-3(6(7,8)9)4(5(12)13)11-10-2/h1H3,(H,10,11)(H,12,13)
• InChI Key： DDPQGRKTFLNDLU-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(F)(F)F)C(C(O)=O)=N1

Additional information on 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic Acid (CAS 1616388-35-2): A Versatile Building Block in Modern Chemistry

The 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS 1616388-35-2) represents a significant heterocyclic carboxylic acid compound that has gained considerable attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyrazole derivative offers unique chemical properties due to its molecular structure, combining a pyrazole core with both methyl and trifluoromethyl substituents, along with a carboxylic acid functional group at the 3-position.

Recent studies highlight the growing importance of fluorinated pyrazole derivatives in drug discovery, with particular interest in their potential as bioisosteres for various therapeutic targets. The presence of the trifluoromethyl group in 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid enhances its lipophilicity and metabolic stability, making it particularly valuable for medicinal chemistry applications. Researchers frequently search for information about "trifluoromethyl pyrazole synthesis" and "pyrazole carboxylic acid applications," reflecting the compound's relevance in contemporary chemical research.

The synthesis of CAS 1616388-35-2 typically involves multi-step procedures starting from appropriate pyrazole precursors. Modern synthetic approaches focus on developing more efficient and sustainable methods, addressing the increasing demand for "green chemistry in heterocycle synthesis." The compound's crystalline structure and solubility characteristics have been extensively studied, with particular attention to its behavior in various organic solvents, a common search topic among chemists working with "fluorinated heterocycles."

In pharmaceutical applications, 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid serves as a key intermediate for the development of various bioactive molecules. Its structural features make it valuable for creating compounds with potential "kinase inhibitory activity" and "anti-inflammatory properties," two highly searched topics in current medicinal chemistry literature. The compound's carboxylic acid moiety allows for diverse derivatization possibilities, enabling the creation of amides, esters, and other important functional groups.

The agrochemical industry has shown increasing interest in trifluoromethyl-containing pyrazoles like CAS 1616388-35-2, particularly for developing novel "crop protection agents." The compound's structural characteristics contribute to enhanced biological activity and environmental stability in agricultural applications. Recent patent literature reveals numerous innovations utilizing this pyrazole carboxylic acid scaffold, addressing the growing need for "sustainable pest control solutions."

Analytical characterization of 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity and structural features, topics frequently searched by quality control specialists and analytical chemists. The development of robust "analytical methods for fluorinated compounds" remains an active area of research in the field.

From a commercial perspective, the demand for CAS 1616388-35-2 has been steadily increasing, driven by its applications in both pharmaceutical and agrochemical sectors. Suppliers and researchers often search for information about "pyrazole carboxylic acid suppliers" and "bulk quantities of fluorinated heterocycles," reflecting the compound's industrial importance. The market for such specialized chemical intermediates continues to grow, particularly in regions with strong pharmaceutical and agricultural research capabilities.

Environmental and safety considerations for 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper "chemical safety practices" should always be observed when working with this or any laboratory chemical, a topic of constant interest in chemical education and industrial training programs.

Future research directions for CAS 1616388-35-2 may explore its potential in emerging areas such as "metal-organic frameworks" or "catalysis applications," both trending topics in materials science and green chemistry. The compound's unique combination of hydrogen bonding capability (through both the pyrazole nitrogen and carboxylic acid groups) and fluorine atoms makes it an interesting candidate for advanced materials development.

In conclusion, 5-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS 1616388-35-2) represents a versatile and valuable chemical building block with wide-ranging applications in modern chemistry. Its importance continues to grow as researchers discover new applications for this fluorinated heterocycle in pharmaceuticals, agrochemicals, and potentially other cutting-edge fields. The compound exemplifies how strategic incorporation of fluorine atoms and heterocyclic scaffolds can lead to molecules with exceptional properties and applications.